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Compound of Interest

2-bromo-4-(3-
Compound Name:

fluorophenyl) Thiazole
CAS No.: 886367-85-7
Cat. No.: B1519639

Get Quote

Quantitative Profiling of 2-bromo-4-(3-
fluorophenyl)thiazole
Executive Summary & Chemical Context[1][2][3][4]

[5][6]

2-bromo-4-(3-fluorophenyl)thiazole (CAS: 1005196-13-3, hereafter 2-BFT) is a critical
halogenated heterocyclic intermediate. It is frequently utilized as a scaffold in the synthesis of
biologically active compounds, particularly kinase inhibitors and GPCR ligands, where the
bromine atom serves as a handle for Suzuki-Miyaura coupling or nucleophilic substitution.

Quantification of 2-BFT is distinct from standard drug assay due to its high lipophilicity (LogP
~4.2) and the specific isotopic signature of bromine. This guide provides two optimized
workflows:

o HPLC-UV: For raw material assay and purity profiling (>98% range).[1]
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o LC-MS/MS: For trace impurity analysis (ppm level) in final drug substances (genotoxic
impurity screening).

Physicochemical Profile & Method Implications

Property Value (Approx.) Analytical Implication

Mass Spec: Expect 1:1 doublet

Molecular Weight 258.11 g/mol at m/z 258/260 due to

Chromatography: Highly
LogP 4.2 hydrophobic. Requires high %
organic mobile phase to elute.

Mobile Phase: Acidic pH (<
pKa (Thiazole N) ~2.5 (Weak base) 3.0) required to protonate N
and prevent peak tailing.

Low (Water), High Sample Prep: Diluent must

ow (Water), Hi

Solubility (ACN/DMSO) J contain >50% organic solvent
to prevent precipitation.

Analytical Decision Framework

Before selecting a protocol, researchers must define the Analytical Target Profile (ATP).[2] Use
the logic flow below to select the appropriate technique.

High (>0.1 mg/mL) Method A: HPLC-UV
Assa Purity/Assay (Robustness)
Start: Define ATP Target Concentration? Trace Validation (ICH Q2)
Trace (<10 pg/mL) ) Method B: LC-MS/MS
(Sensitivity)

Impurity/DMPK

Click to download full resolution via product page

Figure 1: Decision tree for selecting the analytical methodology based on sensitivity
requirements.
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Method A: HPLC-UV (Purity & Assay)

Objective: Routine quality control (QC) to determine the purity of synthesized 2-BFT batches.

Chromatographic Conditions[9][10]

Gradient Program

System: Agilent 1290 Infinity 1l or equivalent UHPLC/HPLC.
Column: Phenomenex Luna C18(2) or Waters XBridge C18 (150 mm x 4.6 mm, 3.5 um).

o Rationale: A standard C18 provides sufficient hydrophobic retention. The XBridge
technology (hybrid particle) offers superior pH stability.

Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

Mobile Phase B: Acetonitrile (HPLC Grade).[3]

Flow Rate: 1.0 mL/min.[3]

Column Temp: 40°C (Improves mass transfer for hydrophobic analytes).
Detection: UV @ 272 nm (Primary), 254 nm (Secondary).

o Note: The thiazole-phenyl conjugation typically absorbs strongly between 270-280 nm.

Time (min) % Mobile Phase B Event
0.0 40 Initial Hold
2.0 40 Isocratic equilibration

Linear Ramp (Elution of 2-

12.0 90
BFT)
Wash (Remove lipophilic
15.0 90 ]
dimers)
15.1 40 Re-equilibration
20.0 40 End of Run
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Sample Preparation Protocol

o Stock Solution: Weigh 10 mg of 2-BFT reference standard into a 10 mL volumetric flask.
Dissolve in 100% DMSO or Methanol. (Conc: 1 mg/mL).

o Working Standard: Dilute Stock 1:10 using 50:50 Water:Acetonitrile.

o Critical Caution: Do not dilute with 100% water. The high LogP (4.2) will cause the analyte
to crash out, leading to low recovery and blocked injector needles.

e Filtration: Filter through a 0.22 um PTFE syringe filter (Nylon filters may bind hydrophobic
compounds).

Method B: LC-MS/MS (Trace Quantitation)

Objective: Quantifying 2-BFT as a potential impurity in a final drug substance or biological
matrix.

Mass Spectrometry Rationale

The presence of Bromine (

and
) provides a unique isotopic "fingerprint.” In ESI+ mode, the protonated molecular ion
appears as a doublet at m/z 258 and 260 with nearly equal intensity.

o Quantification Transition: We target the

isotope for consistency, or sum both if sensitivity is limited (though summing can increase
noise).

o Fragmentation: The primary fragmentation pathway involves the loss of the Bromine radical
or HBr, and cleavage of the thiazole-phenyl bond.

MS/MS Parameters (ESI Positive)[11]

e Source: Electrospray lonization (ESI+).
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o Capillary Voltage: 3.5 kV.

o Desolvation Temp: 450°C (High temp required for stable ionization of thermally stable
heterocycles).

Transition Precursor Collision Structural
Product (m/z) .
Type (m/z) Energy (eV) Logic
Loss of Br radical
258.0 (
Quantifier 179.1 25 (
) )
260.0 ( Isotopic
Quialifier 1 181.1 25 confirmation of
) Quant ion
-~ Thiazole ring
Qualifier 2 258.0 135.0 40 ,
fragmentation

Fragmentation Pathway Diagram
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Parent lon [M+H]+
m/z 258 (79-Br)

Loss of Br
[M+H - Br]+
m/z ~179

Thiazole Cleavage
(Phenyl-CN fragment)
m/z ~135

Click to download full resolution via product page
Figure 2: Proposed ESI+ fragmentation pathway for MRM transition selection.

Validation Framework (ICH Q2 R2)

To ensure data integrity, the method must be validated according to ICH Q2(R2) guidelines.

Specificity (Forced Degradation)

Since 2-BFT is an intermediate, specificity is proven by separating it from its synthetic
precursors (e.g., 3-fluorophenylthioamide) and potential degradants.

¢ Protocol: Expose sample to Acid (0.1N HCI), Base (0.1N NaOH), and Peroxide (3% H202)
for 24 hours.

¢ Acceptance: Peak purity index > 990 (via Diode Array Detector) showing no co-elution.

Linearity & Range
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e HPLC-UV Range: 0.05 mg/mL to 1.5 mg/mL (Assay).
e LC-MS/MS Range: 1.0 ng/mL to 1000 ng/mL (Impurity).

o Criteria:

Accuracy (Recovery)

Spike 2-BFT into the sample matrix (or solvent) at 50%, 100%, and 150% of the target
concentration.

e Acceptance: Mean recovery 98.0% — 102.0% (HPLC); 80% — 120% (LC-MS trace).

Troubleshooting & Best Practices

Issue Root Cause Corrective Action

) ] ) ) Ensure mobile phase pH is <
N Silanol interaction with ) ]
Peak Tailing Thiazole N 3.0 (use Formic Acid). Use
iazole
"End-capped" columns.

Add a needle wash step with

Carryover High Lipophilicity (LogP 4.2
Y g Hpep v (Log ) 90:10 ACN:Water.
Ensure sample diluent
_ matches initial mobile phase
Double Peaks Solvent Mismatch )
strength (start with 40-50%
organic).
Use a deuterated internal
Signal Suppression Matrix Effect (LC-MS) standard if available, or use
Standard Addition method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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